Cas no 116195-82-5 (2-(5-bromopyridin-2-yl)propanedinitrile)

• Product Name: 2-(5-bromopyridin-2-yl)propanedinitrile
• CAS No: 116195-82-5
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 2614226
• PubChem ID: 71338921
• Update Time: 2025-04-21

2-(5-bromopyridin-2-yl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)propanedinitrile
• 116195-82-5
• DTXSID80766430
• (5-Bromopyridin-2-yl)propanedinitrile
• 5-Bromo-2-(dicyanomethyl)pyridine

• Inchi： 1S/C8H4BrN3/c9-7-1-2-8(12-5-7)6(3-10)4-11/h1-2,5-6H
• InChI Key： VFTDUVQHWCLDTO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C#N)C#N

Computed Properties

• Exact Mass: 220.95886Da
• Monoisotopic Mass: 220.95886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5Ų